Cas no 2228169-41-1 ({1-(3-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(3-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine
• CAS No: 2228169-41-1
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6571252
• PubChem ID: 165756856
• Update Time: 2025-10-31

{1-(3-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(3-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine
• {1-[(3-bromo-2-methoxyphenyl)methyl]cyclopropyl}methanamine
• EN300-1936563
• 2228169-41-1

• Inchi： 1S/C12H16BrNO/c1-15-11-9(3-2-4-10(11)13)7-12(8-14)5-6-12/h2-4H,5-8,14H2,1H3
• InChI Key： FTUHPTWHECIDFY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)CC1(CN)CC1

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-(3-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine

Professional Introduction to Compound with CAS No. 2228169-41-1 and Product Name: {1-(3-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine

Compound with the CAS number 2228169-41-1 and the product name {1-(3-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 3-bromo-2-methoxyphenyl moiety and a cyclopropyl group in its molecular framework suggests a rich chemical diversity that could be exploited for various therapeutic purposes.

The structural motif of {1-(3-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine is particularly noteworthy for its ability to interact with biological targets in a highly specific manner. The 3-bromo-2-methoxyphenyl substituent is a well-known pharmacophore that has been extensively studied for its role in modulating biological pathways. This part of the molecule is capable of engaging with receptors and enzymes, thereby influencing cellular processes. The cyclopropyl group, on the other hand, introduces rigidity to the molecular structure, which can enhance binding affinity and selectivity. This combination of features makes the compound an attractive candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with greater accuracy. Studies have shown that the {1-(3-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine scaffold can potentially interact with proteins involved in inflammatory responses, making it a promising candidate for the development of anti-inflammatory agents. The bromine atom in the 3-bromo-2-methoxyphenyl moiety also provides a handle for further chemical modification, allowing for the synthesis of analogs with enhanced pharmacological properties.

In addition to its potential in anti-inflammatory applications, this compound has also been investigated for its possible role in addressing neurological disorders. The structural features of {1-(3-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine suggest that it may modulate neurotransmitter systems, which could be beneficial in conditions such as depression and anxiety. Preclinical studies have begun to explore these possibilities, with initial results indicating that the compound exhibits favorable pharmacokinetic profiles and minimal side effects at therapeutic doses.

The synthesis of {1-(3-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as bromination, methylation, and cyclopropanation, each of which requires precise control to ensure high yield and purity. Researchers have leveraged cutting-edge synthetic techniques, including transition metal-catalyzed reactions and flow chemistry, to optimize the process and improve scalability. These advancements not only facilitate the production of this compound but also contribute to the broader field of synthetic methodology.

The pharmaceutical industry is increasingly recognizing the importance of structurally diverse compounds in drug discovery. Compounds like {1-(3-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine offer a unique combination of structural features that can be tailored to target specific disease mechanisms. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify derivatives with improved efficacy and reduced toxicity. This approach aligns well with the current trend toward personalized medicine, where individual patient profiles guide drug development efforts.

As research continues to uncover new therapeutic applications for {1-(3-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine, it is likely that this compound will play a pivotal role in shaping future treatments for various diseases. The integration of innovative synthetic strategies with advanced computational modeling has set the stage for rapid progress in this field. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical benefits for patients worldwide.

The potential of this compound extends beyond traditional pharmaceutical applications. Its unique structural properties make it an attractive candidate for use in agrochemicals and specialty chemicals, where similar molecular motifs are known to exhibit desirable biological activities. By exploring these alternative applications, researchers can further expand the utility of {1-(3-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine, contributing to sustainable development across multiple industries.

In conclusion, compound with CAS No. 2228169-41-1 and product name {1-(3-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine represents a beacon of innovation in chemical research. Its multifaceted applications and promising therapeutic potential underscore the importance of continued investment in pharmaceutical chemistry. As we move forward, it is imperative that researchers maintain a collaborative spirit, leveraging interdisciplinary approaches to harness the full potential of this remarkable compound.